Variecoxanthone C
Overview
Description
Variecoxanthone C is a member of the class of xanthones that is 9H-xanthen-9-one substituted by a (3,3-dimethyoxiran-2-yl)methyl group at position 5, a hydroxy group at position 8, a hydroxymethyl group at position 1, a methyl group at position 3 and a prenyloxy group at position 2. It has been isolated from Aspergillus. It has a role as an Aspergillus metabolite. It is a member of xanthones, a member of phenols, an epoxide and an aromatic primary alcohol.
Scientific Research Applications
Biosynthesis and Structural Analysis
- Variecoxanthones A, B, and C, metabolites of Aspergillus variecolor, have been structurally characterized and studied for their biosynthesis. Variecoxanthone C, specifically, is identified as a xanthone with distinct molecular features. These studies contribute to the understanding of fungal metabolites and their biosynthetic pathways (Chexal, Holker, Simpson, & Young, 1975).
Bioactive Compounds from Marine-Derived Fungi
- Research on marine-derived fungi, including Emericella variecolor, has led to the identification of various bioactive compounds, such as variecoxanthone C. These compounds have shown potential in biomedical applications due to their antimicrobial and anticancer properties (Malmstrøm, Christophersen, Barrero, Oltra, Justicia, & Rosales, 2002).
Therapeutic and Cosmetic Applications
- Xanthones, including variecoxanthone C, have been explored for their therapeutic and cosmetic applications. Mangiferin, a similar xanthone, has shown potential in various therapeutic areas due to its antioxidant, antidiabetic, and anti-inflammatory properties, indicating a potential avenue for variecoxanthone C research (Telang, Dhulap, Mandhare, & Hirwani, 2013).
Pharmacological Activities of Xanthones
- Xanthones have been extensively studied for their diverse pharmacological activities. These include antioxidant, anticancer, and antimicrobial effects, suggesting that variecoxanthone C could have similar multifaceted applications (Pinto, Sousa, & Nascimento, 2005).
Xanthones in Cancer Therapy
- The role of xanthones, a class including variecoxanthone C, has been recognized in cancer therapy. Their ability to modulate molecular targets like PKC and their antitumor activity make them promising candidates for cancer treatment (Pinto, Palmeira, Fernandes, Resende, Sousa, Cidade, Tiritan, Correia-da-Silva, & Cravo, 2021).
properties
CAS RN |
55812-92-5 |
|---|---|
Product Name |
Variecoxanthone C |
Molecular Formula |
C25H28O6 |
Molecular Weight |
424.5 g/mol |
IUPAC Name |
5-[(3,3-dimethyloxiran-2-yl)methyl]-8-hydroxy-1-(hydroxymethyl)-3-methyl-2-(3-methylbut-2-enoxy)xanthen-9-one |
InChI |
InChI=1S/C25H28O6/c1-13(2)8-9-29-23-14(3)10-18-20(16(23)12-26)22(28)21-17(27)7-6-15(24(21)30-18)11-19-25(4,5)31-19/h6-8,10,19,26-27H,9,11-12H2,1-5H3 |
InChI Key |
ROWGCYHEZVANDZ-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(=C1OCC=C(C)C)CO)C(=O)C3=C(C=CC(=C3O2)CC4C(O4)(C)C)O |
Canonical SMILES |
CC1=CC2=C(C(=C1OCC=C(C)C)CO)C(=O)C3=C(C=CC(=C3O2)CC4C(O4)(C)C)O |
Other CAS RN |
55812-92-5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[6-(Hydroxymethyl)-3,4,5-tris[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]oxy-3,4,5,6-tetrakis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal](/img/structure/B1260826.png)
![4-[[(3S)-3-(dimethylamino)pyrrolidin-1-yl]methyl]-N-[4-methyl-3-[(4-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide](/img/structure/B1260831.png)
![N-[(3S,9S,11R,18S,20R,21S,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-4-octoxybenzamide](/img/structure/B1260846.png)
